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Compound of Interest

Compound Name: BCI-215

Cat. No.: B605973 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: BCI-215 is a potent and selective inhibitor of dual-specificity MAPK phosphatases

(DUSP), particularly DUSP1 and DUSP6.[1][2] By inhibiting these phosphatases, BCI-215
leads to the sustained phosphorylation and activation of the Mitogen-Activated Protein Kinase

(MAPK) signaling pathways, including ERK, JNK, and p38.[1][3][4] This activity makes BCI-215
a valuable tool for studying cellular processes regulated by MAPK signaling, such as cell

proliferation, differentiation, and apoptosis.[4][5] Notably, BCI-215 has demonstrated selective

cytotoxicity towards tumor cells while sparing normal cells, highlighting its potential in cancer

research and drug development.[5][6]

These application notes provide a detailed protocol for the preparation, storage, and handling

of BCI-215 stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent.

Quantitative Data Summary
The following tables provide a quick reference for the key quantitative data related to BCI-215.

Table 1: Chemical and Physical Properties of BCI-215
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Property Value

CAS Number 1245792-67-9

Molecular Formula C₂₂H₂₂BrNO

Molecular Weight 396.32 g/mol

Solubility in DMSO ~33.33 mg/mL (84.10 mM)[6][7]

Appearance Solid

Table 2: Preparation of BCI-215 Stock Solutions in DMSO

Desired Stock Concentration Mass of BCI-215 (for 1 mL of DMSO)

1 mM 0.396 mg

5 mM 1.982 mg

10 mM 3.963 mg

50 mM 19.816 mg

84.10 mM (Saturated) 33.33 mg

Table 3: Recommended Storage Conditions for BCI-215

Form Storage Temperature Duration

Solid Powder -20°C Up to 3 years[6]

DMSO Stock Solution -20°C Up to 1 month[8]

DMSO Stock Solution -80°C Up to 2 years[6][9][10]

Experimental Protocols
Materials:

BCI-215 powder
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Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional, but recommended)

Water bath set to 37°C (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM BCI-215 Stock Solution in DMSO:

Pre-weighing Preparation: Before opening, allow the vial of BCI-215 powder to equilibrate to

room temperature for at least 60 minutes.[8] This prevents condensation from forming on the

powder.

Weighing BCI-215: Carefully weigh out 3.963 mg of BCI-215 powder and transfer it to a

sterile microcentrifuge tube.

Adding DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

BCI-215 powder. It is crucial to use fresh, high-purity DMSO as it is hygroscopic, and

absorbed water can reduce the solubility of the compound.[9][11]

Dissolution: Tightly cap the tube and vortex thoroughly for several minutes to facilitate

dissolution.

Aiding Dissolution (Optional but Recommended): If the compound does not fully dissolve, the

following steps can be taken:

Warming: Gently warm the solution in a 37°C water bath for 5-10 minutes.[7]

Sonication: Place the tube in an ultrasonic bath for 10-15 minutes to aid dissolution.[6][7]

[9]

Final Check: Visually inspect the solution to ensure that all the BCI-215 has completely

dissolved and the solution is clear.
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Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.[9] Store the aliquots at -20°C for short-term storage

(up to 1 month) or at -80°C for long-term storage (up to 2 years).[6][8][9][10]

Working Solution Preparation: When ready to use, thaw an aliquot of the stock solution at

room temperature. Dilute the stock solution to the desired final concentration in your cell

culture medium or experimental buffer. Note that high concentrations of DMSO can be toxic

to cells, so ensure the final DMSO concentration in your experiment is kept low (typically

below 0.5%).

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.medchemexpress.com/bci-215.html
https://file.medchemexpress.com/batch_PDF/HY-121087/BCI-215-DataSheet-MedChemExpress.pdf
https://www.tocris.com/support/stability-and-storage
https://www.medchemexpress.com/bci-215.html
https://www.medchemexpress.com/bci-215.html?locale=ja-JP
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular

Cell Membrane

Cytoplasm

Nucleus

Growth Factors

Receptor Tyrosine
Kinase (RTK)

RAS

RAF

MEK

ERK

Gene Transcription
(Proliferation, Survival)

DUSP1/6
(MKP)

Dephosphorylation

BCI-215

Inhibition

 

Preparation

Dissolution

Storage & Use

Equilibrate BCI-215
to Room Temp

Weigh BCI-215
Powder

Add Anhydrous
DMSO

Vortex Thoroughly

Optional:
Warm (37°C) &

Sonicate

Aliquot into
Single-Use Tubes

Store at -20°C or -80°C

Thaw & Dilute to
Working Concentration

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b605973?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. BCI-215 | DUSP-MKP inhibitor | Probechem Biochemicals [probechem.com]

2. mdpi.com [mdpi.com]

3. BCI-215, a Dual-Specificity Phosphatase Inhibitor, Reduces UVB-Induced Pigmentation in
Human Skin by Activating Mitogen-Activated Protein Kinase Pathways - PMC
[pmc.ncbi.nlm.nih.gov]

4. A Tumor Cell-Selective Inhibitor of Mitogen-Activated Protein Kinase Phosphatases
Sensitizes Breast Cancer Cells to Lymphokine-Activated Killer Cell Activity - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. cancer-research-network.com [cancer-research-network.com]

6. file.medchemexpress.com [file.medchemexpress.com]

7. file.glpbio.com [file.glpbio.com]

8. Stability and Storage | Tocris Bioscience [tocris.com]

9. medchemexpress.com [medchemexpress.com]

10. medchemexpress.com [medchemexpress.com]

11. selleckchem.com [selleckchem.com]

To cite this document: BenchChem. [Application Notes and Protocols for BCI-215 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605973#how-to-prepare-bci-215-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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